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Compound of Interest

Compound Name: 4-Chloro-1-methyl-1H-indole
CAS No.: 77801-91-3
Cat. No.: B3284055
Get Quote
. J

A Privileged Scaffold for Medicinal Chemistry & Drug
Discovery[1]
Executive Summary

4-Chloro-1-methyl-1H-indole is a specialized heterocyclic building block used extensively in
the synthesis of bioactive pharmaceutical ingredients. It serves as a "privileged scaffold"—a
molecular framework capable of providing ligands for diverse biological targets.

The presence of the chlorine atom at the C4 position is its defining feature. Unlike the more
common 5- or 6-substituted indoles, the 4-chloro substituent exerts a unique steric influence on
the C3 binding pocket, often twisting attached fluorophores or pharmacophores out of planarity.
This conformational bias, combined with the metabolic stability of the C-Cl bond and the
lipophilicity of the N-methyl group, makes it a critical intermediate in the development of P2X7
receptor antagonists, antivirals, and CNS-active agents.

Chemical Identity & Physicochemical Profile[2][3][4]
[5][6]1[7]
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Property Data

CAS Number 77801-91-3

IUPAC Name 4-Chloro-1-methyl-1H-indole

Molecular Formula CoHsCIN

Molecular Weight 165.62 g/mol

Appearance Pale yellow oil to low-melting white solid

Soluble in DCM, CHCI3, DMSO, DMF; Insoluble

Solubility - water

Boiling Point ~293°C (Predicted at 760 mmHg)

Density ~1.2 g/cm?3 (Predicted)

Storage 2-8°C, under inert atmosphere (Argon/Nitrogen)

Spectral Signhature (Representative)

e H NMR (400 MHz, CDCIs): Characterized by a sharp singlet for the N-methyl group at &
3.75-3.80 ppm. The aromatic region displays a multiplet pattern typical of 1,4-disubstituted
indoles, with the C2-H often appearing as a doublet or broad singlet around & 7.0-7.1 ppm.

e 13C NMR: Key signals include the N-CHs carbon (~33 ppm) and the C-CI carbon (~126 ppm),
with the indole C2 and C3 carbons showing characteristic shifts.

Synthetic Routes & Manufacturing

The synthesis of 4-chloro-1-methyl-1H-indole is most reliably achieved via the nucleophilic
methylation of the parent 4-chloroindole. This method offers high yields and scalability.

Primary Route: Base-Mediated Methylation

This protocol utilizes Sodium Hydride (NaH) to deprotonate the indole nitrogen, followed by
quenching with Methyl lodide (Mel).
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Reagents: 4-Chloroindole, NaH (60% dispersion), Mel, DMF (anhydrous).[1] Conditions: 0°C to
Room Temperature, Inert Atmosphere (N2).

4-Chloroindole » | Deprotonation - H2 _ | Indolyl Anion » | Methylation - Nal 4-Chloro-1-methyl-1H-indole
(CAS 25235-85-2) ™1 (NaH, DMF, 0°C) ] Intermediate =1 (Mel, RT, 1h) > (CAS 77801-91-3)

Click to download full resolution via product page

Figure 1: Standard synthetic pathway for the production of CAS 77801-91-3.

Detailed Experimental Protocol (Bench Scale)

e Setup: Flame-dry a 100 mL round-bottom flask and purge with Nitrogen.
o Deprotonation: Suspend NaH (1.2 eq, 60% in oil) in anhydrous DMF (10 vol). Cool to 0°C.

o Addition: Add 4-Chloroindole (1.0 eq) dissolved in DMF dropwise. Stir for 30 minutes until Hz
evolution ceases.

o Alkylation: Add Methyl lodide (1.5 eq) dropwise at 0°C.

e Reaction: Allow to warm to room temperature and stir for 1-2 hours. Monitor by TLC
(Hexane/EtOAC).

o Workup: Quench with ice water. Extract with Ethyl Acetate (3x). Wash organics with brine,
dry over Na=SOa, and concentrate.

 Purification: Flash column chromatography (SiOz, 0-10% EtOAc in Hexanes) yields the pure
oil/solid.

Reactivity & Functionalization Profile

The 4-chloro-1-methylindole scaffold is rarely the final drug; it is a reactive core. The 4-chloro
group deactivates the ring slightly but directs electrophilic substitution to the C3 position.

Key Transformations

e C3-Formylation (Vilsmeier-Haack):
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o Reagents: POCIs, DMF.

o Product: 4-Chloro-1-methylindole-3-carboxaldehyde.

o Utility: Key intermediate for connecting the indole to other pharmacophores (e.g., via aldol
condensation or reductive amination).

e C2-Lithiation (Directed Metalation):

o Reagents: n-BuLi, THF, -78°C.

o Mechanism: The N-methyl group can assist in directing lithiation to C2, allowing for the
introduction of boronic acids (Suzuki coupling) or silanes.

e C5-Functionalization:

o While the 4-position is blocked by Chlorine, the 5-position is electronically accessible for
halogenation or acylation, often used to create 4,5-disubstituted analogs found in
advanced drug candidates.
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Figure 2: Divergent reactivity map. Note that displacing the C4-Cl usually requires advanced
catalytic systems due to steric hindrance.

Pharmaceutical Applications
P2X7 Receptor Antagonists

The 4-chloro-1-methylindole moiety is a validated scaffold in the design of antagonists for the
P2X7 receptor, an ATP-gated ion channel linked to inflammation and neurodegeneration.

e Mechanism: The indole core fits into the allosteric pocket of the receptor. The 4-chloro
substituent provides a critical "steric lock," forcing the molecule into a conformation that
maximizes binding affinity while preventing metabolic oxidation at the C4 position.

o Key Intermediate:4-Chloro-1-methyl-1H-indole-5-carboxylic acid is often synthesized from
this parent CAS to generate amide libraries.

Antiviral & CNS Agents

o HIV-1 Attachment Inhibitors: Indole derivatives are explored as inhibitors of gp120, where the
N-methyl and 4-chloro groups modulate the lipophilicity (LogP) required to penetrate viral
envelopes or the blood-brain barrier (BBB).

e Metabolic Stability: The chlorine atom blocks Cytochrome P450 metabolism at the 4-position,
extending the half-life (

) of the drug candidate compared to the unsubstituted indole.

Safety & Handling (MSDS Highlights)

Hazard Class GHS Code Description

Acute Toxicity H302 Harmful if swallowed.

Skin Irritation H315 Causes skin irritation.

Eye Irritation H319 Causes serious eye irritation.

May cause respirato
STOT-SE H335 ) -y- P v
irritation.
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Handling Protocol:

Always handle inside a fume hood to avoid inhalation of vapors/dust.

Wear nitrile gloves and safety goggles.

In case of contact, wash immediately with soap and water.

Store away from oxidizing agents and strong acids.
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Need Custom Synthesis?

Safety Data: PubChem Compound Summary for 4-Chloro-1-methylindole.

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Technical Guide: 4-Chloro-1-methyl-1H-indole (CAS
77801-91-3)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3284055/docs#technical-guide-4-chloro-1-methyl-1h-
indole-cas-77801-91-3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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